4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE

• IUPAC Name: 4-(butanoylamino)-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C19H22N2O2/c1-3-4-18(22)21-17-11-9-16(10-12-17)19(23)20-13-15-7-5-14(2)6-8-15/h5-12H,3-4,13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: JHVLAMPUTYSVDP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE is a complex organic compound with a molecular structure that includes a butanamido group and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE typically involves the acylation of 4-methylbenzene-1,3-diamine with benzoic anhydride. The reaction conditions are optimized to achieve high yield and selectivity. The process can be carried out in a continuous flow microreactor system, which allows for precise control of reaction parameters and efficient production .

Industrial Production Methods

In industrial settings, the synthesis of this compound can be scaled up using continuous flow processes. This method ensures consistent quality and high throughput, making it suitable for large-scale production. The use of microreactor systems in industrial production also minimizes waste and reduces the need for extensive purification steps .

Chemical Reactions Analysis

Types of Reactions

4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound. Substitution reactions result in the formation of new compounds with modified functional groups .

Scientific Research Applications

4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-(4-methylphenyl)benzamide: A related compound with similar structural features.

4-methyl-N-(4-methylphenyl)benzamide: Another similar compound with slight variations in the molecular structure

Uniqueness

4-BUTANAMIDO-N-[(4-METHYLPHENYL)METHYL]BENZAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.